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Compound of Interest

Compound Name: Propylene glycol dioleate

Cat. No.: B085745

Introduction

Propylene glycol dioleate (PGDO) is a synthetic ester lubricant known for its excellent
lubricity, biodegradability, and low toxicity.[1] This diester, formed from the reaction of propylene
glycol and oleic acid, presents a versatile and high-performance option for a wide range of
industrial applications, from metalworking fluids to hydraulic systems.[2][3] Its unique
combination of properties makes it a suitable replacement for traditional mineral oil-based
lubricants in environmentally sensitive applications. This document provides detailed
application notes, experimental protocols for performance evaluation, and key data for
researchers, scientists, and drug development professionals interested in leveraging the
benefits of propylene glycol dioleate.

Key Properties and Characteristics

Propylene glycol dioleate is a viscous, oily liquid, typically yellow to amber in color, and is
insoluble in water but soluble in many organic solvents.[1] Its high molecular weight and long
fatty acid chains contribute to its high lubricity and film strength, which are critical for reducing
friction and wear in machinery.

Physical and Chemical Properties

A summary of the key physical and chemical properties of propylene glycol dioleate is
presented in the table below.
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Property Value Units Reference
Molecular Formula C39H7204 - [1]
Molecular Weight 605.001 g/mol [1]

Pale yellow, clear to
Appearance ] o - [1]
slightly hazy liquid

Kinematic Viscosity @

22 mm?2/s
40°C
Kinematic Viscosity @

mmgz/s

100°C
Viscosity Index

158
(Calculated)
Melting Point <-10 °C [1]
Boiling Point ~315 (decomposes) °C
Flash Point > 228 °C
Density @ 20°C 0.95 g/cm3 [1]
Acid Value <5.0 mg KOH/g [4]
Saponification Value 180 - 200 mg KOH/g [4]

Note: The Viscosity Index was calculated using the kinematic viscosity values at 40°C and
100°C according to the ASTM D2270 standard.

Industrial Applications

The unique properties of propylene glycol dioleate make it a valuable component in a variety
of industrial lubricant formulations.

Metalworking Fluids

Propylene glycol dioleate is utilized as a lubricity additive and emulsifier in the formulation of
metalworking fluids.[5][6] In these applications, it helps to reduce friction at the tool-workpiece
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interface, which can lead to improved surface finish and extended tool life. Its emulsifying
properties also aid in the stability of oil-in-water emulsions common in soluble oil and semi-
synthetic metalworking fluids.

Hydraulic Fluids

Due to its good lubricity and biodegradability, propylene glycol dioleate is a potential base oil
for environmentally acceptable hydraulic fluids. While neat propylene glycol is used in some
hydraulic applications, the dioleate ester offers enhanced lubricity.[7][8] Further formulation with
anti-wear and extreme pressure additives can produce high-performance hydraulic fluids
suitable for demanding applications.

Textile Lubricants

In the textile industry, propylene glycol dioleate can be used as a lubricant for fibers and
yarns during processing.[3] It helps to reduce friction and static buildup, leading to smoother
and more efficient manufacturing processes.

Leather Processing

Propylene glycol dioleate also finds use as an emulsifier for chemicals used in leather
processing.[3]

The following diagram illustrates the logical relationships in the application of propylene glycol
dioleate in industrial settings.
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Benefits:
- Reduced Friction

- Improved Surface Finish
- Extended Tool Life
Benefits:
- Environmentally Acceptable

- Good Lubricity

Key Properties:
- High Lubricity
- Biodegradable
- Emulsifier

Click to download full resolution via product page

Caption: Logical relationships of PGDO applications.

Experimental Protocols

To evaluate the performance of propylene glycol dioleate as a lubricant, a series of
standardized tests can be conducted. Below are detailed protocols for key experiments.

Viscosity and Viscosity Index Determination (ASTM
D445 and ASTM D2270)

Objective: To determine the kinematic viscosity of propylene glycol dioleate at 40°C and
100°C and calculate its viscosity index.

Apparatus:
» Calibrated glass capillary viscometer (e.g., Cannon-Fenske)
o Constant temperature bath, capable of maintaining temperatures within £0.02°C

e Timer, accurate to 0.1 seconds
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Procedure:

Equilibrate the constant temperature bath to 40°C.

o Charge the viscometer with the propylene glycol dioleate sample, ensuring it is free of air
bubbles.

o Place the charged viscometer in the 40°C bath and allow it to thermally equilibrate for at
least 15 minutes.

» Using suction, draw the sample up through the working capillary to a point above the upper
timing mark.

» Release the suction and measure the time it takes for the meniscus to pass from the upper
to the lower timing mark.

o Repeat the measurement to ensure repeatability.

o Calculate the kinematic viscosity at 40°C by multiplying the average flow time by the
viscometer calibration constant.

o Repeat steps 1-7 with the bath temperature set to 100°C.

o Calculate the Viscosity Index using the kinematic viscosity values at 40°C and 100°C
according to the formulas provided in ASTM D2270.

The following diagram illustrates the workflow for determining the viscosity index.
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Caption: Viscosity Index determination workflow.

Pin-on-Disk Wear and Friction Testing (ASTM G99)

Objective: To evaluate the anti-wear and friction-reducing properties of propylene glycol
dioleate under sliding contact.

Apparatus:
¢ Pin-on-disk tribometer

e AISI 52100 steel pins and ASTM 2011 aluminum disks (or other materials relevant to the
application)

e Microscope for wear scar measurement
Procedure:

e Clean the pin and disk specimens with a suitable solvent (e.g., acetone) and dry them
thoroughly.
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» Mount the disk on the rotating stage and the pin in the stationary holder of the tribometer.
o Apply a thin, uniform film of propylene glycol dioleate to the disk surface.

o Set the test parameters. Based on available research, the following parameters can be used

as a starting point:[9]

Normal Load: 10 N

[¢]

[¢]

Sliding Speed: 0.1 m/s

Test Duration: 3600 seconds

[e]

o

Temperature: 25°C and 100°C
o Start the test and record the friction coefficient as a function of time.

 After the test, clean the pin and disk and measure the wear scar diameter on the pin and the

wear track width on the disk using a microscope.
o Calculate the wear volume based on the wear scar dimensions.

The following diagram illustrates the experimental workflow for pin-on-disk testing.
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Caption: Pin-on-Disk testing workflow.
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Four-Ball Wear and Extreme Pressure Testing (ASTM
D4172 and ASTM D2783)

Objective: To assess the wear-preventive characteristics and extreme pressure properties of
propylene glycol dioleate.

Apparatus:

e Four-ball wear and EP tester

e AISI E-52100 steel balls (12.7 mm diameter)
» Microscope for wear scar measurement

Procedure for Wear Prevention (ASTM D4172):

Clean the steel balls with a suitable solvent and dry them.
o Assemble three balls in the ball pot and clamp them in place.

» Add the propylene glycol dioleate sample to the pot, ensuring the balls are fully
submerged.

e Place the fourth ball in the chuck of the drive spindle.

e Set the test conditions:

[¢]

Load: 392 N (40 kgf)

o

Speed: 1200 rpm

o

Temperature: 75°C

Duration: 60 minutes

o

e Run the test for the specified duration.

» After the test, measure the average wear scar diameter on the three stationary balls.
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Procedure for Extreme Pressure (ASTM D2783):
o Follow steps 1-4 from the wear prevention procedure.
» Set the initial test conditions:
o Speed: 1770 + 60 rpm
o Temperature: Ambient
o Duration: 10 seconds per load stage
o Apply a series of increasing loads in steps as specified in the ASTM D2783 standard.
» After each 10-second run, inspect the balls for welding.

o The Weld Point is the lowest applied load at which the rotating ball welds to the stationary
balls.[10][11]

e The Load-Wear Index is calculated from the wear scar diameters at loads below the weld
point.[10][11]

Performance Data

The following table summarizes available performance data for propylene glycol dioleate as
a lubricant.
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Performance .
. Test Method Conditions Result Reference
Metric
o ) ) 10 N load, 0.1
Coefficient of Pin-on-Disk
o m/s, 25°C, Steel ~0.12 [9]
Friction (ASTM G99) ]
on Aluminum
) ) 10 N load, 0.1
) Pin-on-Disk ~1.5x 10-°
Wear Rate (Pin) m/s, 25°C, Steel [9]
(ASTM G99) ) mm3/Nm
on Aluminum
Data not
40 kgf, 1200 ] )
Four-Ball Wear available in
) ASTM D4172 rpm, 75°C, 60
Scar Diameter ) searched
min )
literature
Data not
1770 rpm, . i
Four-Ball Weld ) available in
) ASTM D2783 ambient temp,
Point searched
10s runs )
literature

Note: The pin-on-disk data is for the neat propylene glycol dioleate base oil, extracted from a

study where it was used as a reference before the addition of ionic liquids.

Conclusion

Propylene glycol dioleate is a promising biodegradable and high-lubricity synthetic ester for

various industrial lubricant applications. Its performance characteristics, particularly its high

viscosity index and good friction and wear properties, make it a strong candidate for use in

metalworking fluids, hydraulic fluids, and other demanding environments. The experimental

protocols provided in this document offer a standardized approach for evaluating its

performance and comparing it with other lubricant technologies. Further research, particularly

in generating Four-Ball wear and EP data for the neat ester, would provide a more complete

performance profile for formulation and application development.

© 2025 BenchChem. All rights reserved.

11/13

Tech Support


https://www.researchgate.net/publication/223178344_Imidazolium_ionic_liquids_as_additives_of_the_synthetic_ester_propylene_glycol_dioleate_in_aluminium-steel_lubrication
https://www.researchgate.net/publication/223178344_Imidazolium_ionic_liquids_as_additives_of_the_synthetic_ester_propylene_glycol_dioleate_in_aluminium-steel_lubrication
https://www.benchchem.com/product/b085745?utm_src=pdf-body
https://www.benchchem.com/product/b085745?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b085745?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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